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Compound of Interest

Compound Name: Methyl chloroacetate

Cat. No.: B146722

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl chloroacetate (MCA), with the CAS registry number 96-34-4, is a halogenated ester of
significant importance in the chemical and pharmaceutical industries.[1][2] It is a colorless,
transparent liquid characterized by a sharp, pungent odor.[1][3] Structurally, it combines the
reactivity of both an ester and an alkyl halide, making it a versatile and crucial building block in
a myriad of synthetic processes.[4] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, reactivity, applications, and safety information,
tailored for a technical audience.

Physicochemical and Spectral Data

Methyl chloroacetate's utility in various applications is underpinned by its specific physical
and chemical properties.

Table 1: Physicochemical Properties of Methyl Chloroacetate
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Property Value Reference
IUPAC Name Methyl 2-chloroacetate [4]
Synonyms Chloroacetic acid methyl ester, 5]
Methyl monochloroacetate
CAS Number 96-34-4 [4]
Molecular Formula C3HsCIO2 [4]
Molecular Weight 108.52 g/mol [4]
Appearance Colorless liquid [3]
Odor Sharp, pungent [1]
Density 1.238 g/mL at 25 °C [3]
Melting Point -33 °C (-27.4 °F) [6]
Boiling Point 130-132 °C (266-269.6 °F) [6]
Flash Point 47 °C (116.6 °F) [6]
Autoignition Temperature 465 °C (869 °F) [6]
Vapor Pressure 10 mmHg at 25 °C [3]
Vapor Density 3.8 (vs. air) [3]
Water Solubility 28 g/l at20 °C (slow [11[3]
decomposition)
Solubility Miscible with ethanol, ether, 3]
acetone, and benzene
log Pow 0.63 [7]
Refractive Index n20/D 1.422 [3]

Synthesis and Purification

The primary industrial method for synthesizing methyl chloroacetate is the direct esterification
of chloroacetic acid with methanol.[2][8] This reversible reaction is typically driven to completion
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by removing the water formed.[2]

General Esterification Workflow

The following diagram illustrates the general workflow for the synthesis of methyl
chloroacetate.
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General workflow for methyl chloroacetate synthesis.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is adapted from established laboratory procedures for esterification.[2]
Materials:

e Chloroacetic acid (1 mole)

¢ Methanol (3.66 moles, excess)

o Concentrated sulfuric acid (catalytic amount, optional)

e Sodium carbonate solution (5% w/v)

e Anhydrous magnesium sulfate

o Apparatus: Round-bottom flask, reflux condenser, heating mantle, separatory funnel,
distillation setup.
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Procedure:
e To a round-bottom flask, add chloroacetic acid and an excess of methanol.

o Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice
bath.

o Equip the flask with a reflux condenser and heat the mixture under reflux for 2-3 hours.
 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

» Wash the mixture sequentially with water, 5% sodium carbonate solution (to neutralize the
acid), and finally with a saturated sodium chloride solution.

o Separate the organic layer and dry it over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

o Purify the crude methyl chloroacetate by fractional distillation. Collect the fraction boiling at
130-132 °C.[6] The yield is typically around 96%.[2]

Industrial-Scale Synthesis and Purification

On an industrial scale, the process is often continuous.[9] A mixture of chloroacetic acid and
methanol is fed into an esterification kettle heated to 105-110 °C.[2] A ternary azeotrope of
methyl chloroacetate, water, and methanol is continuously distilled off.[2] This vapor is
passed through an ester-water separator. The agueous layer (containing methanol) is recycled
back to the reactor, while the crude ester layer is collected.[2] The crude product is then
neutralized with a base like sodium carbonate and purified by a two-stage distillation process:
first at atmospheric pressure to remove low-boiling impurities, followed by vacuum distillation to
obtain the high-purity final product.[2][8]

Reactivity and Key Reactions

Methyl chloroacetate's reactivity is dominated by its two functional groups: the ester and the
C-Cl bond. The chlorine atom is a good leaving group, making the a-carbon susceptible to
nucleophilic attack, primarily via an SN2 mechanism.[4][9]
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Table 2: Key Reactions of Methyl Chloroacetate

Reaction Type

Reagents

Product Type

Significance

Nucleophilic

Substitution

Amines, Alkoxides,

Cyanide, etc.

Amino acid esters,

ethers, nitriles

Core reaction for
building complex

molecules.[4][9]

Ester Hydrolysis

Water (acid or base-

Chloroacetic acid and

Can occur in the

presence of moisture.

catalyzed) Methanol
[41[°]
o Alcohols (with Different Modifies the ester
Transesterification
catalyst) chloroacetate esters group.[9]
o Forms new C-C bonds
Darzens Aldehydes or ketones Glycidic esters (a,[3- S
i ) and an epoxide ring.
Condensation with a base epoxy esters)

[°]

Williamson Ether

Synthesis

Alcoholates/Alkoxides

Glycolic acid ethers

Formation of ether

linkages.[9]

General Reaction Pathways

The following diagram illustrates the primary reaction pathways of methyl chloroacetate.
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Primary reaction pathways of methyl chloroacetate.

Experimental Protocol: Base-Promoted Ester Hydrolysis

This protocol demonstrates a typical procedure for the hydrolysis of an ester using a base.[10]
[11]

Materials:

Methyl chloroacetate

1.0 M Sodium hydroxide (NaOH) solution

50% Ethanol-water solution

Universal indicator

Test tubes, water bath, pipette.

Procedure:
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e In atest tube, combine 1.0 mL of 50% ethanol, 1 drop of universal indicator, and 1 drop of
1.0 M NaOH solution. Mix thoroughly.

» Add 3 drops of methyl chloroacetate to the test tube and mix gently.
e Record the initial color and corresponding pH of the solution.
e Place the test tube in a water bath maintained at 50 °C and start a timer.

o Observe and record the color and pH of the solution at regular intervals (e.g., 2, 5, and 10
minutes).

e Acolor change indicating a decrease in pH signifies the consumption of NaOH as the ester
hydrolyzes to form the sodium salt of chloroacetic acid and methanol. The reaction is driven
to completion because the carboxylic acid is deprotonated by the base.[11]

Applications in Research and Industry

Methyl chloroacetate is a pivotal intermediate in the synthesis of a wide range of commercial
products.[1][2]

e Pharmaceuticals: It serves as a building block for various Active Pharmaceutical Ingredients
(APIs).[1][2] For instance, it is a precursor in the synthesis of vitamins (such as Vitamin A and
B6), sulfonamide drugs, and analgesics.[12][13] It has also been used as a reagent in the
synthesis of the selective COX-2 inhibitor, Valdecoxib.[14]

o Agrochemicals: A significant portion of industrially produced methyl chloroacetate is used in
the manufacturing of pesticides.[1][2] It is a key precursor for organophosphorus insecticides
like Dimethoate and Omethoate.[1][2][8]

o Other Industries: It is also employed as a solvent and in the production of surfactants,
adhesives, and dyes.[1][14]

Toxicology and Safety

Methyl chloroacetate is a hazardous substance that requires careful handling. It is toxic if
inhaled, ingested, or absorbed through the skin.[4][15]
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Acute Toxicity Data

Table 3: Acute Toxicity of Methyl Chloroacetate

Exposure Route Species Value Reference
Oral LD50 Rat 107 mg/kg (416171
Mouse 240 mg/kg [16]

Dermal LD50 Rabbit 318 mg/kg [41[6]

Rat 137 mg/kg [41[6]

Inhalation LC50 Rat 210 ppm (4 h) [4][6]

Rat 0.638 mg/L (4 h) [6]

Health Effects and Hazards

¢ Acute Effects: Contact can cause severe irritation and burns to the skin and eyes, with a risk
of serious eye damage.[7][15] Inhalation can irritate the nose, throat, and lungs, leading to
coughing, shortness of breath, and potentially fatal pulmonary edema.[7][15]

o Genotoxicity: Data on genotoxicity is limited. Studies on the parent compound,
monochloroacetic acid, suggest a low potential for DNA damage and mutagenicity.[12]
However, in an Ames fluctuation test, related haloacetic acids (but not monochloroacetic acid
itself) showed some mutagenic activity in Salmonella typhimurium strain TA100.[17] Further
research is needed for a conclusive profile. No evidence of carcinogenicity has been
established.[7][16]

Handling and Safety Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling methyl
chloroacetate.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are mandatory.[4]
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o Eye Protection: Safety goggles and a face shield must be worn.[4]

o Respiratory Protection: Work must be conducted in a well-ventilated area or under a
chemical fume hood.[4] If ventilation is inadequate, appropriate respiratory protection is
required.

o Clothing: A lab coat or chemical-resistant clothing should be worn.[4]

Engineering Controls:

e Use in a well-ventilated area, preferably a fume hood.[4]

o Emergency eyewash stations and safety showers must be readily accessible.[15]
Spill and Disposal:

 In case of a spill, evacuate the area.[15] Absorb the spill with an inert, non-combustible
material like sand or vermiculite.[15]

o Collect the absorbed material in a sealed container for disposal as hazardous waste.[15]

o Disposal must be in accordance with local, state, and federal regulations.[15]

First Aid Measures

Table 4: First Aid for Methyl Chloroacetate Exposure
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Exposure Route First Aid Procedure Reference

Immediately remove
contaminated clothing. Wash
) the affected area with soap
Skin Contact [4]
and plenty of water for at least
15 minutes. Seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, holding eyelids open. [4]
Seek immediate medical

attention.

Move the person to fresh air. If
breathing is difficult, administer
oxygen. If breathing has

Inhalation Y ] ) g [4]
stopped, give artificial
respiration. Seek immediate

medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [4]

immediate medical attention.

Conclusion

Methyl chloroacetate is a fundamentally important chemical intermediate with broad
applications, particularly in the synthesis of pharmaceuticals and agrochemicals. Its dual
reactivity as an ester and an alkyl halide allows for a wide range of chemical transformations.
However, its high toxicity and corrosive nature necessitate stringent safety measures and
proper handling protocols. A thorough understanding of its properties, reactivity, and hazards is
essential for its safe and effective use in research and development and industrial production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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